Cas no 938030-99-0 (methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo3,2-cchromen-3-yl}benzoate)

• Product Name: methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo3,2-cchromen-3-yl}benzoate
• CAS No: 938030-99-0
• MF: C₂₃H₂₁NO₆
• MW: 407.415946722031
• CID: 6233889
• PubChem ID: 16462210
• Update Time: 2025-06-15

methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo3,2-cchromen-3-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo3,2-cchromen-3-yl}benzoate
• SR-01000918417-1
• AKOS002316869
• 938030-99-0
• methyl 4-{2-[(2-methoxyethyl)amino]-8-methyl-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate
• F3248-0689
• SR-01000918417
• methyl 4-[2-(2-methoxyethylamino)-8-methyl-4-oxofuro[3,2-c]chromen-3-yl]benzoate
• Z359382888
• methyl 4-(2-((2-methoxyethyl)amino)-8-methyl-4-oxo-4H-furo[3,2-c]chromen-3-yl)benzoate

• Inchi： 1S/C23H21NO6/c1-13-4-9-17-16(12-13)20-19(23(26)29-17)18(21(30-20)24-10-11-27-2)14-5-7-15(8-6-14)22(25)28-3/h4-9,12,24H,10-11H2,1-3H3
• InChI Key： RTCOJYLSAGWOLD-UHFFFAOYSA-N
• SMILES： O1C(=C(C2C=CC(C(=O)OC)=CC=2)C2C(=O)OC3C=CC(C)=CC=3C1=2)NCCOC

Computed Properties

• Exact Mass: 407.13688739g/mol
• Monoisotopic Mass: 407.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87Ų

Additional information on methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo3,2-cchromen-3-yl}benzoate

Comprehensive Overview of Methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate (CAS No. 938030-99-0)

Methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate (CAS No. 938030-99-0) is a synthetic organic compound belonging to the furochromenone class. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. With a molecular structure featuring a furo[3,2-c]chromen-4-one core, it exhibits unique photophysical and biochemical properties, making it a subject of interest for researchers exploring small-molecule therapeutics and fluorescent probes.

The compound's methyl benzoate moiety and methoxyethylamino side chain contribute to its solubility and reactivity, which are critical for its utility in drug discovery. Recent studies have highlighted its role as a potential kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases. Its structural similarity to other chromenone derivatives also positions it as a candidate for antioxidant and neuroprotective applications, topics frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, CAS No. 938030-99-0 is often discussed in the context of multicomponent reactions and green chemistry protocols. Researchers are increasingly optimizing its synthesis to reduce waste and improve yield, addressing the global push for sustainable chemical processes. This aligns with trending searches on eco-friendly synthesis and catalysis, reflecting the compound's relevance in modern chemical innovation.

In material science, the compound's furochromenone scaffold exhibits promising luminescent properties, making it a candidate for OLEDs and sensors. Its ability to emit light under specific conditions has sparked interest in optoelectronic applications, a hot topic in nanotechnology forums. Additionally, its stability under physiological conditions raises possibilities for bioimaging, another frequently searched term in biomedical research.

Quality control and analytical methods for methyl 4-{2-(2-methoxyethyl)amino-8-methyl-4-oxo-4H-furo[3,2-c]chromen-3-yl}benzoate often involve HPLC, NMR, and mass spectrometry, techniques commonly queried by laboratory professionals. The compound's purity is critical for reproducibility in studies, emphasizing the importance of analytical validation—a key concern in peer-reviewed research.

As interest in heterocyclic compounds grows, this molecule stands out for its versatility. Whether in discussions about structure-activity relationships (SAR) or molecular docking simulations, its unique features continue to inspire innovation. Future directions may explore its polypharmacology potential, a trending concept in precision medicine.